3-[(4-Chlorobenzyl)sulfonyl]-5-methyl-4-isothiazolecarbonitrile

• IUPAC Name: 3-[(4-chlorophenyl)methylsulfonyl]-5-methyl-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C12H9ClN2O2S2/c1-8-11(6-14)12(15-18-8)19(16,17)7-9-2-4-10(13)5-3-9/h2-5H,7H2,1H3
• InChI Key: JOPKEOGXNHGPSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NS1)S(=O)(=O)CC2=CC=C(C=C2)Cl)C#N
• Molecular Formula: C12H9ClN2O2S2
• Molecular Weight: 312.8 g/mol

Description

3-[(4-Chlorobenzyl)sulfonyl]-5-methyl-4-isothiazolecarbonitrile is a chemical compound used in various scientific research areas. Its applications range from medicinal studies to organic synthesis. The compound has a molecular weight of 313.81.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H10ClN2O2S2/c1-8-11(6-14)12(15-18-8)19(16,17)7-9-2-4-10(13)5-3-9/h2-5,18H,7H2,1H3. This indicates the compound’s molecular structure and the arrangement of atoms. For a more detailed structural analysis, techniques such as X-ray crystallography or NMR spectroscopy would typically be used.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 313.81. For a more comprehensive analysis of the physical and chemical properties, techniques such as melting point determination, solubility testing, and spectroscopic analysis would typically be used.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of various derivatives through chemical reactions such as metalation, electrophilic quenching, and oxidation. These processes are crucial for creating thioalkyl derivatives of isoxazoles, which have significant applications in chemical research and potentially in pharmaceuticals (Balasubramaniam, Mirzaei, & Natale, 1990).

Structural and Vibrational Studies

• Isothiazole derivatives, including structures similar to "3-[(4-Chlorobenzyl)sulfonyl]-5-methyl-4-isothiazolecarbonitrile", have been studied for their structural, topological, and vibrational properties using DFT calculations. Such studies are vital for understanding the compound's behavior in various phases and its reactivity, which is crucial for designing drugs with antiviral activities (Romani, Márquez, Márquez, & Brandán, 2015).

Novel Synthesis Routes

• Research has explored new routes for synthesizing benzothiophenes, isothiazoles, and dithiazoles, highlighting innovative methods to create compounds with potential applications in medicinal chemistry and materials science (Emayan, English, Koutentis, & Rees, 1997).

Mechanism of Action

Target of Action

The primary targets of this compound are likely to be involved in the Suzuki–Miyaura (SM) coupling reaction . This reaction involves chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Mode of Action

The compound interacts with its targets through a two-step mechanism. In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The affected biochemical pathway is the electrophilic aromatic substitution pathway. This pathway maintains the aromaticity of the benzene ring during reactions . The compound’s action results in the formation of a substituted benzene ring .

Result of Action

The result of the compound’s action is the formation of a substituted benzene ring . This occurs through the removal of a proton from the benzenonium intermediate formed in the first step of the reaction .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the rate of reaction can be affected by the presence of other halogens